Cas no 74472-41-6 (2,2',3,4',5,6'-Hexachlorobiphenyl)

• Product Name: 2,2',3,4',5,6'-Hexachlorobiphenyl
• CAS No: 74472-41-6
• MF: C₁₂H₄Cl₆
• MW: 360.878157615662
• CID: 572075
• PubChem ID: 92391
• Update Time: 2025-08-03

2,2',3,4',5,6'-Hexachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,2',3,4',5,6'-hexachloro-
• 2,2',3,4',5,6'-Hexachlorobiphenyl
• 1,2,5-trichloro-3-(2,4,6-trichlorophenyl)benzene
• Q27281722
• CTVRBEKNQHJPLX-UHFFFAOYSA-N
• JWH3O9MX5K
• 74472-41-6
• UNII-JWH3O9MX5K
• 2,2',3,4',5,6'-Hexachloro-1,1'-biphenyl
• 3-(3-Chlorophenyl)-1-(3-chlorophenyl)-1-hydroxyurea
• PCB 148
• SCHEMBL4459668
• 1,1'-Biphenyl, 2,2',3,4',5,6'-hexachloro-
• DTXCID8047680
• FT-0641521
• DTXSID3074230

• Inchi： 1S/C12H4Cl6/c13-5-1-7(12(18)10(17)4-5)11-8(15)2-6(14)3-9(11)16/h1-4H
• InChI Key： CTVRBEKNQHJPLX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C1C(=CC(=CC=1Cl)Cl)Cl)Cl)Cl

Computed Properties

• Exact Mass: 357.84400
• Monoisotopic Mass: 357.844
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.5940 (rough estimate)
• Melting Point: 115.76°C (estimate)
• Boiling Point: 446.99°C (rough estimate)
• Flash Point: 183.8°C
• Refractive Index: 1.6270 (rough estimate)
• PSA: 0.00000
• LogP: 7.27400

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls